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Cat. No.: B15554537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Cy7.5 N-

hydroxysuccinimide (NHS) ester in dimethyl sulfoxide (DMSO). It offers quantitative solubility

data, detailed experimental protocols for dissolution and bioconjugation, and a visual

representation of the experimental workflow. This document is intended to serve as a

comprehensive resource for researchers utilizing Cy7.5 NHS ester in fluorescence-based

applications, particularly in the fields of bioconjugation, in vivo imaging, and diagnostics.

Core Topic: Solubility of Cy7.5 NHS Ester in DMSO
Cy7.5 NHS ester is a near-infrared (NIR) fluorescent dye widely employed for labeling

biomolecules such as proteins, peptides, and amine-modified oligonucleotides.[1][2][3] Its long-

wave emission properties make it particularly suitable for in vivo imaging due to the deep tissue

penetration of near-infrared light.[1][2][3] The N-hydroxysuccinimide ester functional group

allows for efficient and specific covalent bonding to primary amines on target molecules.[1]

A critical parameter for the successful use of Cy7.5 NHS ester is its solubility. While generally

having low aqueous solubility, it is readily soluble in organic solvents such as DMSO,

dimethylformamide (DMF), and dichloromethane.[2][3][4] DMSO is a commonly preferred

solvent for preparing stock solutions of Cy7.5 NHS ester due to its high solvating power and

compatibility with subsequent aqueous reaction conditions in bioconjugation.
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Several factors can influence the solubility of Cy7.5 NHS ester in DMSO, including the specific

formulation of the dye (e.g., salt form) and the purity and water content of the solvent. Some

commercial formulations, such as the triethylammonium salt form, are reported to have

enhanced solubility in DMSO compared to their potassium salt counterparts.[1][5] Furthermore,

the use of anhydrous (dry) DMSO is crucial, as the presence of water can lead to the hydrolysis

of the NHS ester, reducing its reactivity and potentially impacting solubility.

Quantitative Solubility Data
The following table summarizes the reported solubility of Cy7.5 NHS ester and related cyanine

dyes in DMSO. It is important to note that these values can be influenced by the specific

experimental conditions and the purity of the dye and solvent.

Compound Solvent Reported Solubility Notes

Cy7.5 NHS Ester DMSO 5 mg/mL

Ultrasonic assistance

may be required. The

use of hygroscopic

DMSO can negatively

affect solubility.[6]

Cy7 DMSO ~10 mg/mL

This value is for the

parent Cy7 dye, not

the NHS ester

derivative, but

provides a useful

reference.[7]

sulfo-Cyanine7.5 NHS

ester
DMSO Good solubility

This sulfonated form

of the dye has

increased water

solubility but also

maintains good

solubility in DMSO.[8]
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This section provides a detailed methodology for the preparation of a Cy7.5 NHS ester stock

solution in DMSO and a general protocol for protein labeling.

Preparation of Cy7.5 NHS Ester Stock Solution in DMSO
Objective: To prepare a concentrated stock solution of Cy7.5 NHS ester in anhydrous DMSO

for use in bioconjugation reactions.

Materials:

Cy7.5 NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Pipettes and tips

Protocol:

Equilibrate the vial of Cy7.5 NHS ester to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration, typically 10 mg/mL or 10 mM.[6][9][10] For example, to prepare a 10 mM

stock solution from 1 mg of Cy7.5 NHS ester (MW: ~834 g/mol ), add approximately 120 µL

of anhydrous DMSO.

Vortex the vial thoroughly to ensure complete dissolution of the dye. Gentle sonication can

be used to aid dissolution if necessary.

Briefly centrifuge the vial to collect the solution at the bottom.

The freshly prepared stock solution should be used immediately for the best results, as the

NHS ester is susceptible to hydrolysis.[11] If storage is necessary, aliquot the solution into

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15554537?utm_src=pdf-body
https://www.benchchem.com/product/b15554537?utm_src=pdf-body
https://www.benchchem.com/product/b15554537?utm_src=pdf-body
https://www.benchchem.com/product/b15554537?utm_src=pdf-body
https://www.benchchem.com/product/b15554537?utm_src=pdf-body
https://www.medchemexpress.com/cy7-5-nhs-ester.html
https://www.medchemexpress.com/cy7-5.html
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-7-monosuccinimidyl-ester-cy7-nhs-ester-version-0a8751e43f.pdf
https://www.benchchem.com/product/b15554537?utm_src=pdf-body
https://www.genecopoeia.com/wp-content/uploads/2015/10/CyDye-NHS-Ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


single-use volumes and store at -20°C, protected from light and moisture.[6][9][12] Stored

solutions should be used within one month.[6][9]

General Protein Labeling Protocol with Cy7.5 NHS Ester
Objective: To covalently label a protein with Cy7.5 NHS ester via reaction with primary amines.

Materials:

Protein to be labeled (in an amine-free buffer, e.g., PBS)

Cy7.5 NHS ester stock solution in DMSO

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., gel filtration)

Protocol:

Prepare the protein solution at a concentration of 2-10 mg/mL in an amine-free buffer.[10] If

the protein solution contains amine-containing buffers like Tris, it must be dialyzed against a

suitable buffer such as PBS.

Adjust the pH of the protein solution to 8.3-8.5 using the reaction buffer. This pH is optimal

for the reaction between the NHS ester and primary amines.[12]

Calculate the required volume of the Cy7.5 NHS ester stock solution. A molar excess of the

dye to the protein is typically used, with the optimal ratio being determined empirically for

each protein. A common starting point is a 10-fold molar excess.[6]

Slowly add the calculated volume of the Cy7.5 NHS ester stock solution to the protein

solution while gently vortexing.

Incubate the reaction mixture for 1-4 hours at room temperature, protected from light.[11][12]

Purify the labeled protein from the unreacted dye and byproducts using a suitable method

such as gel filtration chromatography.
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Visualizing the Workflow
The following diagrams illustrate the key processes involved in the dissolution of Cy7.5 NHS
ester and its application in bioconjugation.

Stock Solution Preparation

Start: Cy7.5 NHS Ester (Solid) Equilibrate to Room Temperature Add Anhydrous DMSO Vortex / Sonicate to Dissolve Cy7.5 NHS Ester Stock Solution

Bioconjugation Process

Prepare Protein Solution (Amine-Free Buffer)

Adjust pH to 8.3-8.5

Add Cy7.5 NHS Ester Stock Solution

Incubate (1-4h, RT, Dark)

Purify Conjugate (e.g., Gel Filtration)

Labeled Protein Conjugate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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